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Compound of Interest

Compound Name: 2-Mercaptothiazoline

Cat. No.: B133348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercaptothiazoline (CAS No. 96-53-7), also known as 2-thiazoline-2-thiol, is a heterocyclic

compound with a diverse range of applications, including as a corrosion inhibitor, a reagent in

organic synthesis, and an intermediate in the manufacturing of pharmaceuticals and pesticides.

A thorough understanding of its solubility in various solvents is critical for its effective

application in research and development, particularly in reaction chemistry, formulation

development, and environmental fate studies. This technical guide provides a comprehensive

overview of the solubility of 2-Mercaptothiazoline in aqueous and organic media, details a

standard experimental protocol for solubility determination, and presents a logical workflow for

this process.

Physicochemical Properties
Property Value

Chemical Formula C₃H₅NS₂

Molecular Weight 119.21 g/mol

Appearance White to beige fine crystalline powder

Melting Point 100-105 °C
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Qualitative Solubility Data
2-Mercaptothiazoline exhibits a range of solubilities in different solvents, as summarized in

the table below. This information is compiled from various chemical data sources.

Solvent Qualitative Solubility

Water Slightly soluble; Soluble in hot water

Alkaline Water Soluble

Acetic Acid Soluble

Ethanol Soluble

Acetone Soluble

Methanol Soluble

Chloroform Soluble

Benzene Soluble

Ether Slightly soluble

Carbon Disulfide (CS₂) Insoluble

Quantitative Solubility Data
Precise quantitative solubility data for 2-Mercaptothiazoline is not extensively available in

peer-reviewed literature. However, based on the qualitative descriptors and data for structurally

related thiazolidine derivatives, the following table provides estimated solubility ranges at

ambient temperature (~20-25°C). These values should be considered as approximations and

may vary with exact temperature and purity of the compound and solvents.
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Solvent Estimated Solubility Range ( g/100 mL)

Water 0.1 - 1.0

Ethanol > 10

Methanol > 10

Acetone > 10

Chloroform 1 - 10

Ether 0.1 - 1.0

Experimental Protocol: Determination of
Thermodynamic Solubility using the Shake-Flask
Method
The following protocol details the widely accepted shake-flask method for determining the

thermodynamic solubility of a compound. This method is considered the "gold standard" for its

accuracy and reliability.

1. Materials and Equipment:

2-Mercaptothiazoline (high purity)

Selected solvents (analytical grade)

Volumetric flasks

Screw-cap vials or flasks

Constant temperature shaker bath or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or nylon)

Analytical balance
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Pipettes and other standard laboratory glassware

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-Mercaptothiazoline to a series of vials, each containing a

known volume of the desired solvent. The presence of undissolved solid is essential to

ensure saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25°C).

Agitate the samples for a sufficient period to reach equilibrium. A typical duration is 24 to

72 hours. It is recommended to take measurements at multiple time points (e.g., 24, 48,

and 72 hours) to confirm that equilibrium has been reached (i.e., the measured solubility

does not change significantly between the later time points).

Sample Separation:

After the equilibration period, allow the vials to stand undisturbed at the same temperature

to allow the excess solid to sediment.

Carefully withdraw a clear aliquot of the supernatant using a pipette.

To ensure the complete removal of any undissolved solid, filter the aliquot through a

syringe filter into a clean vial. Alternatively, the samples can be centrifuged at a high

speed, and the supernatant carefully collected.

Analysis:

Accurately dilute the filtered supernatant with a suitable solvent to a concentration that

falls within the linear range of the analytical method.
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Determine the concentration of 2-Mercaptothiazoline in the diluted sample using a pre-

validated analytical method, such as HPLC-UV or UV-Vis spectroscopy.

Prepare a calibration curve using standard solutions of 2-Mercaptothiazoline of known

concentrations.

Calculate the original concentration of the saturated solution by applying the dilution factor.

3. Data Reporting:

Solubility is typically reported in units of g/100 mL, mg/L, or mol/L at the specified

temperature.

The experiment should be performed in triplicate to ensure the reproducibility of the results.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the shake-flask method for solubility

determination.

Preparation Equilibration Separation Analysis

Start Add excess 2-Mercaptothiazoline
to solvent Seal vials Agitate at constant

temperature (24-72h) Check for equilibrium Allow solid to sediment Filter or centrifuge
supernatant Dilute sample Analyze concentration

(e.g., HPLC, UV-Vis) Calculate solubility End

Click to download full resolution via product page

Caption: Workflow for determining thermodynamic solubility using the shake-flask method.

Conclusion
This technical guide provides a foundational understanding of the solubility of 2-
Mercaptothiazoline. While precise quantitative data remains a gap in the current literature, the

provided qualitative and estimated data, along with the detailed experimental protocol, offer

valuable resources for researchers and professionals. The standardized shake-flask method

outlined herein can be employed to generate reliable and accurate solubility data, which is
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essential for the successful application of this versatile compound in various scientific and

industrial fields.

To cite this document: BenchChem. [Solubility Profile of 2-Mercaptothiazoline: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133348#2-mercaptothiazoline-solubility-in-organic-
solvents-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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